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Compound of Interest

Compound Name: C 87

Cat. No.: B1683194 Get Quote

Technical Support Center: C 87
Welcome to the technical support center for C 87, a potent small-molecule inhibitor of Tumor

Necrosis Factor-alpha (TNFα). This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on the proper handling and use of C 87, with a

specific focus on addressing solubility challenges in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is C 87 and what is its mechanism of action?

A1: C 87 is a novel, highly specific small-molecule inhibitor of TNFα.[1][2][3] It functions by

directly binding to TNFα, which in turn potently inhibits TNFα-induced cytotoxicity and

effectively blocks downstream signaling activities.[1][2][3] C 87 has been shown to prevent the

activation of caspase-3 and caspase-8, reduce the activity of c-Jun N-terminal kinase (JNK),

and inhibit the degradation of IκBα in cells treated with TNFα.[2]

Q2: What is the solubility of C 87 in DMSO?

A2: The solubility of C 87 in DMSO has been reported by various suppliers, with values

typically ranging from 5.05 mg/mL to 9.33 mg/mL.[1][2] It is important to note that achieving the

maximum solubility may require specific handling procedures, such as the use of sonication.[2]

Q3: Are there any specific recommendations for the DMSO used to dissolve C 87?
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A3: Yes, it is highly recommended to use a fresh, anhydrous, or newly opened bottle of DMSO.

[2] DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of

water in DMSO can significantly decrease the solubility of C 87.[2]

Q4: How should I prepare a stock solution of C 87 in DMSO?

A4: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols"

section below. Generally, you will add the appropriate volume of high-purity DMSO to your vial

of C 87 powder to achieve the desired concentration. Gentle warming and vortexing or

sonication may be necessary to fully dissolve the compound.

Q5: What are the recommended storage conditions for C 87 as a powder and in a DMSO stock

solution?

A5:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

In DMSO Solution: For long-term storage, it is recommended to store aliquots at -80°C for up

to 2 years or at -20°C for up to 1 year.[2] Avoid repeated freeze-thaw cycles to maintain the

integrity of the compound.

Troubleshooting Guide: C 87 Solubility Issues in
DMSO
This guide addresses common problems encountered when dissolving C 87 in DMSO.
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Issue Potential Cause Troubleshooting Steps

C 87 powder is not fully

dissolving in DMSO.

1. Insufficient solvent volume.

2. Inadequate mixing. 3.

DMSO has absorbed moisture.

4. Compound has precipitated

out of solution.

1. Ensure you are using the

correct volume of DMSO

based on the desired

concentration and the solubility

data. 2. Gently warm the

solution (e.g., in a 37°C water

bath for a few minutes) and

vortex or sonicate the vial until

the solid is completely

dissolved.[2] 3. Use a fresh,

unopened bottle of anhydrous

DMSO.[2] 4. If precipitation

occurs upon cooling, gently

warm and vortex the solution

again before use.

Precipitation is observed when

diluting the DMSO stock

solution in aqueous media.

1. The final concentration of C

87 in the aqueous solution is

above its solubility limit in that

medium. 2. The final

concentration of DMSO is too

low to maintain solubility.

1. Perform serial dilutions of

the DMSO stock in your

aqueous buffer. Avoid adding a

large volume of the

concentrated DMSO stock

directly into the aqueous

solution. 2. Ensure the final

DMSO concentration in your

experimental setup is sufficient

to keep C 87 in solution, while

also being mindful of the

tolerance of your cells or assay

to DMSO. A final DMSO

concentration of 0.1% to 0.5%

is generally well-tolerated by

most cell lines.[4]
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Inconsistent experimental

results.

1. Incomplete dissolution of C

87. 2. Degradation of C 87 in

the stock solution due to

improper storage.

1. Visually inspect your stock

solution before each use to

ensure there is no precipitate.

If present, follow the steps for

redissolving. 2. Aliquot your

stock solution upon

preparation to minimize freeze-

thaw cycles. Store aliquots at

the recommended temperature

(-80°C or -20°C).[2]

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 502.93 g/mol [2]

Chemical Formula C₂₄H₁₅ClN₆O₃S [2]

CAS Number 332420-90-3 [1][2]

IC₅₀ (TNFα-induced

cytotoxicity)
8.73 µM [2][3]

Solubility in DMSO 5.05 - 9.33 mg/mL [1][2]

Stock Solution Preparation Table (Example using
MedChemExpress data)
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Desired Stock Concentration Mass of C 87 Volume of DMSO to Add

1 mM 1 mg 1.9883 mL

5 mM 1 mg 0.3977 mL

10 mM 1 mg 0.1988 mL

1 mM 5 mg 9.9417 mL

5 mM 5 mg 1.9883 mL

10 mM 5 mg 0.9942 mL

1 mM 10 mg 19.8835 mL

5 mM 10 mg 3.9767 mL

10 mM 10 mg 1.9883 mL

Table adapted from MedChemExpress product information.[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of C 87 in DMSO

Materials:

C 87 powder

Anhydrous, high-purity DMSO (from a newly opened bottle)

Sterile microcentrifuge tubes

Pipettors and sterile tips

Vortex mixer

Water bath sonicator

Procedure:
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Pre-warm the DMSO: If the DMSO is stored at a low temperature, allow it to come to room

temperature.

Weigh the C 87: Accurately weigh the desired amount of C 87 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 5.03 mg of C 87 (based on a molecular weight of 502.93 g/mol ).

Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the C 87 powder.

Dissolve the Compound:

Vortex the tube for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a water bath sonicator for 5-10

minutes.[2]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This will prevent contamination and minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[2]

Visualizations
Signaling Pathway of TNFα Inhibition by C 87
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Caption: C 87 inhibits TNFα, blocking downstream signaling pathways leading to inflammation

and apoptosis.

Experimental Workflow for Preparing and Using C 87 Solution

Start Weigh C 87 Powder Add Anhydrous DMSO Vortex / Sonicate Visually Confirm Dissolution
Precipitate Remains

Aliquot Stock Solution
Completely Dissolved

Store at -80°C or -20°C Dilute in Assay Medium Perform Experiment End

Click to download full resolution via product page

Caption: A logical workflow for the preparation and use of C 87 in experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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